![molecular formula C24H22N4O4S B2381280 N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide CAS No. 891123-61-8](/img/structure/B2381280.png)
N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C24H22N4O4S and its molecular weight is 462.52. The purity is usually 95%.
BenchChem offers high-quality N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anticancer Evaluation
Compounds with 1,3,4-oxadiazol moieties have been synthesized and evaluated for their potential anticancer activities. For instance, a series of substituted benzamides incorporating the 1,3,4-oxadiazol structure were designed, synthesized, and tested against various cancer cell lines. These compounds displayed moderate to excellent anticancer activities, with some derivatives showing higher effectiveness than reference drugs in inhibiting cancer cell growth (Ravinaik et al., 2021).
Structural and Biological Studies
Derivatives of 1,3,4-oxadiazole, such as 4,5-dihydro-1,3,4-oxadiazole-2-thiones, have been synthesized, characterized, and analyzed for their structural properties using techniques like X-ray diffraction. These compounds exhibited intermolecular hydrogen bonds and were assessed for biological activities, including antioxidant and antibacterial properties, showing significant activity against specific strains of bacteria (Karanth et al., 2019).
Antimycobacterial Screening
New amide derivatives containing the 1,3,4-oxadiazol moiety were synthesized and evaluated for their antimycobacterial activities against Mycobacterium tuberculosis. Some of these compounds demonstrated promising lead molecule characteristics for further drug development due to their significant antimycobacterial activity and low toxicity against normal cell lines (Nayak et al., 2016).
Synthesis and Characterization for Material Science
Novel polyimides containing 1,3,4-oxadiazole and pyridine moieties were synthesized for potential applications in material science, such as the removal of metal ions from aqueous solutions. These polymers exhibited good solubility, thermal stability, and adsorption capacity, making them suitable for environmental remediation processes (Mansoori & Ghanbari, 2015).
properties
IUPAC Name |
N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(phenyl)sulfamoyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O4S/c1-16-9-10-17(2)21(15-16)23-26-27-24(32-23)25-22(29)18-11-13-20(14-12-18)33(30,31)28(3)19-7-5-4-6-8-19/h4-15H,1-3H3,(H,25,27,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRTNPNIVHXABRW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.